Cas no 5972-76-9 (Octanoic acid, ammoniumsalt (1:1))

Octanoic acid, ammoniumsalt (1:1) structure
5972-76-9 structure
Product Name:Octanoic acid, ammoniumsalt (1:1)
CAS No:5972-76-9
MF:C8H19NO2
MW:161.24196267128
CID:375299
PubChem ID:3014411
Update Time:2025-04-19

Octanoic acid, ammoniumsalt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, ammoniumsalt (1:1)
    • ammonium octanoate
    • azanium,octanoate
    • Ammonium caprylate
    • 1INS5UE40F
    • DTXSID9052264
    • NS00081739
    • azanium;octanoate
    • SCHEMBL357567
    • caprylic acid ammonium salt
    • UNII-1INS5UE40F
    • Octanoic acid, ammonium salt
    • EINECS 227-765-5
    • AMMONIUM CAPRYLATE [MI]
    • 5972-76-9
    • Q27252464
    • OCTANOIC ACID, AMMONIUM SALT (1:1)
    • Inchi: 1S/C8H16O2.H3N/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);1H3
    • InChI Key: GEWYFWXMYWWLHW-UHFFFAOYSA-N
    • SMILES: [O-]C(CCCCCCC)=O.[NH4+]

Computed Properties

  • Exact Mass: 161.14167
  • Monoisotopic Mass: 161.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.0160 (rough estimate)
  • Melting Point: 70-85°
  • Boiling Point: 287.56°C (rough estimate)
  • Refractive Index: 1.4476 (estimate)
  • PSA: 76.63
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